Cas no 90145-69-0 (L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)-)

• Product name: L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)-
• CAS No: 90145-69-0
• MF: C₂₀H₂₂N₄O₅
• MW: 398.412484645844
• CID: 793222
• PubChem ID: 71430057

L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide, L-tyrosyl-N-(4-nitrophenyl)-
• (2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-(4-nitrophenyl)pyrrolidine-2-carboxamide
• DTXSID50848712
• L-Tyrosyl-N-(4-nitrophenyl)-L-prolinamide
• 90145-69-0

• Inchi： InChI=1S/C20H22N4O5/c21-17(12-13-3-9-16(25)10-4-13)20(27)23-11-1-2-18(23)19(26)22-14-5-7-15(8-6-14)24(28)29/h3-10,17-18,25H,1-2,11-12,21H2,(H,22,26)/t17-,18-/m0/s1
• InChI Key： YNTWAZWMYUHPPA-ROUUACIJSA-N
• SMILES： C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)N)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 398.15901982g/mol
• Monoisotopic Mass: 398.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 142Ų
• XLogP3: 1.4